Cas no 1782700-60-0 (tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate, Mixture of diastereomers
• CAS No: 1782700-60-0
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 4613830
• PubChem ID: 10879620
• Update Time: 2025-08-02

tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate
• tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate, Mixture of diastereomers
• 1782700-60-0
• tert-Butyl rac-(4aR,8aR)-6-oxooctahydro-2(1H)-isoquinolinecarboxylate
• tert-butyl rac-(4ar,8as)-6-oxooctahydro-2(1h)-isoquinolinecarboxylate
• cis-tert-Butyl 6-oxooctahydroisoquinoline-2(1H)-carboxylate
• tert-butyl 6-oxo-octahydroisoquinoline-2-carboxylate
• tert-butyl 6-oxooctahydroisoquinoline-2(1H)-carboxylate
• MFCD21602369
• SCHEMBL26963296
• DB-405677
• trans-tert-Butyl 6-oxooctahydroisoquinoline-2(1H)-carboxylate
• Tert-butyl 6-oxo-1,3,4,4a,5,7,8,8a-octahydroisoquinoline-2-carboxylate
• rac trans-N-Boc-octahydro-isoquinolin-6-one
• 146610-24-4
• G52328
• 173009-54-6
• MFCD21602370
• EN300-1702292
• tert-butyl6-oxo-decahydroisoquinoline-2-carboxylate

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-7-6-10-8-12(16)5-4-11(10)9-15/h10-11H,4-9H2,1-3H3
• InChI Key： MNWQGQXNDLLERG-UHFFFAOYSA-N
• SMILES： O=C1CCC2CN(C(=O)OC(C)(C)C)CCC2C1

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate, Mixture of diastereomers

tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate (CAS No. 1782700-60-0)

The compound tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate, also known by its CAS number 1782700-60-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The term decahydroisoquinoline refers to the partially hydrogenated isoquinoline skeleton, which is a key structural feature of this compound.

Recent studies have highlighted the potential of tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate as a promising candidate in the development of novel therapeutic agents. Its structure, characterized by a bicyclic framework with a ketone group at position 6 and a tert-butyl ester at position 2, makes it an interesting target for chemical modifications and bioactivity evaluations. The presence of the tert-butyl group introduces steric effects, which can influence the compound's pharmacokinetic properties and interactions with biological targets.

In terms of synthesis, the preparation of tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate involves multi-step organic reactions, often starting from readily available starting materials. Researchers have employed various strategies, including ring-closing metathesis and hydrogenation, to construct the decahydroisoquinoline core. The optimization of these synthetic routes has been a focus of recent investigations, aiming to enhance yield and purity while maintaining scalability for potential industrial applications.

The biological evaluation of this compound has revealed intriguing activities across multiple therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Additionally, preliminary data suggest that it may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

The mixture of diastereomers in this compound adds another layer of complexity to its study. Diastereomers often exhibit different physical and chemical properties, which can significantly impact their bioavailability and efficacy. Researchers are actively exploring methods to separate and characterize these diastereomers using advanced chromatographic techniques and spectroscopic analyses.

In conclusion, tert-butyl 6-oxo-decahydroisoquinoline-2-carboxylate (CAS No. 1782700-60-0) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing advancements in synthetic methodologies and biological assessments, this compound is poised to play a crucial role in future drug development efforts.